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Compound of Interest

Sodium p-
Compound Name:

hydroxybenzenesulphonate
CAS No.: 28469-73-0

Cat. No.: B3028714

Get Quote

Executive Safety Summary

Sodium p-hydroxybenzenesulphonate is a sulfonate derivative of phenol. While often
considered a mild reagent compared to its parent compounds, it presents specific irritation
hazards and incompatibility risks that must be managed to prevent "silent" laboratory accidents
(e.g., delayed exothermic reactions in waste containers).

Core Directive: Treat as a Chemical Irritant and Organic Waste. Do not dispose of via municipal
drains. Incineration is the only universally accepted disposal route for professional laboratories.

Chemical Profile & Hazard Assessment

Table 1: Physicochemical & Safety Data
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Parameter Specification Operational Implication

Use for waste manifesting and

CAS Number 825-90-1 , _
inventory tracking.
Sodium 4-
Ensure all waste labels use the
Synonyms hydroxybenzenesulfonate;

) primary chemical name.
Sodium phenol-4-sulfonate

) ) ] High dust potential; use local
Physical State White crystalline powder o
exhaust ventilation (LEV).

Spills can rapidly contaminate
Solubility Soluble in water bench surfaces; requires wet

wiping.

Generally compatible with
pH (ag. sol.) Neutral to slightly acidic standard aqueous organic

waste streams.

H315: Skin Irritation H319: Eye
GHS Classification Warning (Irritant) Irritation H335: Respiratory
Irritation

Pre-Disposal Protocol: The "Self-Validating" System

To ensure safety, you must implement a Segregation Logic before the chemical ever reaches
the waste container. This prevents the most common cause of waste accidents: incompatible
mixing.

The Validation Step: Before adding Sodium p-hydroxybenzenesulphonate to any existing
waste container, perform a Two-Point Check:

o Oxidizer Check: Is the waste container free of strong oxidizers (e.g., nitric acid,
permanganates, peroxides)?

e pH Check: Is the waste stream pH between 4 and 10? (Extreme pH can catalyze
decomposition).
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Visualizing Waste Segregation

The following logic flow illustrates the critical decision-making process for segregating this
chemical.

Waste Generated:
Sodium p-hydroxybenzenesulphonate

Is the destination container
free of Oxidizers?

es

Is the destination container

free of Strong Acids? No (Contains Nitrates/Peroxides)

Yes No (Contains Conc. H2SO4/HCI)

SAFE: Aqueous/Organic STOP: Potential Explosion/Heat Risk
Waste Stream (Segregate Immediately)

Click to download full resolution via product page

Figure 1: Decision logic for preventing incompatibility incidents during waste accumulation.

Disposal Procedures
Scenario A: Solid Waste (Excess Reagent/Spill Cleanup)

Best for: Expired chemicals, contaminated gloves, paper towels.

o Containment: Place the solid material in a chemically compatible container (HDPE or Amber
Glass).

o Labeling: Affix a hazardous waste label. Clearly print:
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o Contains: Sodium p-hydroxybenzenesulphonate

o Hazard: Irritant[1][2][3]

o Disposal Path: Transfer to a licensed chemical waste contractor for High-Temperature
Incineration.

o Why Incineration? It ensures complete destruction of the benzene ring, preventing
environmental accumulation of phenolic derivatives.

Scenario B: Aqueous Solution (Reaction Mixtures)

Best for: Experimental byproducts dissolved in water or buffers.
o Characterization: Verify the solvent composition.

o If mixed with organic solvents (Methanol, Acetonitrile): Classify as Flammable/Organic
Waste.

o If purely aqueous: Classify as Aqueous Chemical Waste.
e Neutralization (Optional but Recommended):

o If the solution is highly acidic or basic due to other reagents, adjust pH to 6—8 using dilute
NaOH or HCI. This prevents container corrosion during storage.

e Disposal Path:Do NOT pour down the drain.

o Even though sulfonates are water-soluble, local environmental regulations (e.g., EPA,
local POTW limits) often restrict phenolic compounds due to their impact on biological
treatment plants.

o Consolidate into "Aqueous Waste" drums for off-site treatment.

Visualizing the Disposal Workflow
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Figure 2: Operational workflow for routing sodium p-hydroxybenzenesulphonate waste to
the correct destruction facility.

Regulatory & Compliance Framework

RCRA Status (USA): Sodium p-hydroxybenzenesulphonate is not a specifically listed
hazardous waste (P-list or U-list) under RCRA [1]. However, the generator is responsible for
determining if the waste exhibits hazardous characteristics.[4]

o Self-Classification: If the waste solution contains flammable solvents (Flash point < 60°C) or
corrosives (pH < 2 or > 12.5), it must be coded accordingly (e.g., D001, D002).

o Best Practice: Manage as "Non-Regulated Chemical Waste" if pure, but dispose via
hazardous waste channels to ensure "Cradle-to-Grave" liability protection.

Ecological Impact: While sulfonates are generally more biodegradable than their non-
sulfonated counterparts, phenolic structures can be toxic to aquatic life.

» Directive:Zero Discharge. Prevent entry into surface waters or sanitary sewer systems [2].

Emergency Contingencies

Spill Cleanup Protocol:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is fine/dusty, use an N95

respirator.
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¢ Dry Spill: Gently sweep up to avoid dust generation. Do not use compressed air.
o Wet Spill: Absorb with an inert material (vermiculite or chem-pads).

o Decontamination: Wash the area with water and soap.[2][5] The sulfonate group makes the
residue highly water-soluble and easy to clean.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3028714?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

